Cas no 2680612-51-3 (3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2680612-51-3
• MF: C₁₂H₁₃NO₄S₂
• MW: 299.365920782089
• CID: 5631616
• PubChem ID: 165924570
• Update Time: 2025-06-10

3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(prop-2-en-1-yloxy)carbonyl]-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid
• 2680612-51-3
• EN300-28290066
• 3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C12H13NO4S2/c1-2-5-17-12(16)13-8(11(14)15)7-19-10(13)9-4-3-6-18-9/h2-4,6,8,10H,1,5,7H2,(H,14,15)
• InChI Key： LBBVOMKGPHDQCL-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(=O)OCC=C)C1C1=CC=CS1

Computed Properties

• Exact Mass: 299.02860024g/mol
• Monoisotopic Mass: 299.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Additional information on 3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid

3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2680612-51-3): A Comprehensive Overview

3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2680612-51-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid is notable for its thiazolidine ring and the presence of a thiophene moiety. The thiazolidine ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which are known to confer biological activity and stability to the molecule. The thiophene moiety, on the other hand, is a five-membered aromatic ring with a sulfur atom, which is often found in natural products and bioactive compounds. The combination of these structural elements makes 3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid a versatile scaffold for drug design.

The synthesis of 3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid involves several steps and requires precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of 2-thiophenecarboxaldehyde with cysteamine to form the thiazolidine ring, followed by the introduction of the propenyl ester group through esterification reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of green solvents and catalysts, which have significantly improved the scalability and sustainability of the synthesis.

In terms of biological activity, 3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid has demonstrated potent anti-inflammatory and neuroprotective properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and multiple sclerosis. Additionally, its ability to protect neurons from oxidative stress and apoptosis has been highlighted in several preclinical studies, suggesting its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its anti-inflammatory and neuroprotective effects, 3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid has also shown promising anticancer activity. Research has indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells, making it an attractive candidate for cancer therapy. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cell proliferation and survival, including the PI3K/AKT pathway and the MAPK/ERK pathway. These findings have led to ongoing investigations into its potential as a novel anticancer agent.

The pharmacokinetic properties of 3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid have also been extensively studied to optimize its therapeutic potential. Preclinical data suggest that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. However, further studies are needed to fully understand its metabolism and excretion pathways in humans. Ongoing clinical trials are aimed at evaluating its safety and efficacy in various disease conditions.

In conclusion, 3-(prop-2-en-1-yloxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2680612-51-3) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure and multifaceted biological effects position it at the forefront of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.